N-(2,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
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Description
N-(2,4-dimethoxyphenyl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O4S and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications
Applications in Cancer Research
Compounds with similar structures have been explored for their potential in cancer research, particularly as ligands for specific receptors on cancer cells or as agents in the synthesis of drugs with antitumor efficacy. For instance, studies have involved the synthesis of analogues and fluorescent probe conjugates to analyze cell-surface receptors for predicting the antitumor efficacy of certain drugs (Robins et al., 2010). These compounds offer a pathway to developing targeted cancer therapies by identifying and binding to specific markers on cancer cells.
Neurological Applications
Research has also focused on the synthesis of compounds for imaging the translocator protein (18 kDa) with PET, indicating a potential use in neurological studies (Dollé et al., 2008). Such compounds could be instrumental in understanding and diagnosing neurodegenerative diseases or conditions associated with inflammation in the brain.
Anti-Inflammatory and Analgesic Agents
The synthesis of novel compounds derived from similar structures has been reported to yield anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020). These findings highlight the potential of such compounds in the development of new medications for treating pain and inflammation, providing a basis for further pharmacological exploration.
Antimicrobial Applications
Derivatives of structurally similar compounds have shown antimicrobial activity, indicating their potential as candidates for developing new antimicrobial agents. The exploration of these compounds includes their synthesis, characterization, and evaluation against various microbial strains, offering insights into their mechanism of action and effectiveness (Talupur et al., 2021).
Photovoltaic and Photochemical Applications
Research into compounds with related structures has extended into the field of materials science, particularly in the study of their photochemical properties and potential applications in photovoltaic efficiency modeling (Mary et al., 2020). These studies suggest the use of such compounds in the development of dye-sensitized solar cells (DSSCs) and other photovoltaic devices.
Properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O4S/c1-28-15-7-8-17(18(11-15)29-2)24-19(26)9-14-10-20(27)25-21(23-14)30-12-13-5-3-4-6-16(13)22/h3-8,10-11H,9,12H2,1-2H3,(H,24,26)(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYNOZWAZEAUNOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.